Cas no 1349708-88-8 (4-bromo-3-chloro-2-methylbenzoic acid)

• Product Name: 4-bromo-3-chloro-2-methylbenzoic acid
• CAS No: 1349708-88-8
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• MDL: MFCD19686176
• CID: 4591486
• PubChem ID: 56604242
• Update Time: 2023-04-03

4-bromo-3-chloro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-2-methylbenzoic acid
• Benzoic acid, 4-bromo-3-chloro-2-methyl-
• 4-bromo-3-chloro-2-methylbenzoic acid

• MDL： MFCD19686176
• Inchi： 1S/C8H6BrClO2/c1-4-5(8(11)12)2-3-6(9)7(4)10/h2-3H,1H3,(H,11,12)
• InChI Key： KTMCEFFRDONNOW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(Br)C(Cl)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1